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Compound of Interest

Compound Name: 5-Methoxy-2-nitrophenol

Cat. No.: B105146 Get Quote

Application Notes and Protocols for 5-Methoxy-
2-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 5-Methoxy-2-nitrophenol (CAS No. 704-14-3) in a laboratory setting. Adherence to these

guidelines is crucial to ensure personnel safety and maintain experimental integrity.

Introduction
5-Methoxy-2-nitrophenol is a chemical compound utilized in various research and synthetic

applications. It is a reagent in the synthesis of conformationally constrained spirocycles, which

have applications as CCR1 antagonists.[1] Additionally, it is used in the preparation of

phenylsulfonyl aminophenoxybenzoates, which may function as EP1 receptor antagonists.[1]

Given its hazard profile, proper handling and disposal procedures are mandatory.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 5-Methoxy-2-nitrophenol is
presented below for easy reference.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₇NO₄ [2][3]

Molecular Weight 169.13 g/mol [2][3]

Appearance Yellow Powder or Crystals [4]

Melting Point 90°C to 94°C [4]

Solubility
Soluble in acetone, chloroform,

and ethyl alcohol.
[4]

Storage Temperature

Store at room temperature.

Some suppliers recommend

-20°C for long-term stability.

[1][3]

Table 2: GHS Hazard Classification and Statements

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Skin

Corrosion/Irritation
GHS07 Danger

H315: Causes skin

irritation.[2]

Serious Eye

Damage/Eye Irritation
GHS05 Danger

H318: Causes serious

eye damage.[2]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

GHS07 Warning
H335: May cause

respiratory irritation.[2]

Acute Toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed.[5]

Acute Toxicity, Dermal GHS07 Warning
H312: Harmful in

contact with skin.[5]

Acute Toxicity,

Inhalation
GHS07 Warning

H332: Harmful if

inhaled.[5]
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Experimental Protocols: Safe Handling and Use
The following protocols are designed to minimize risk during the handling and use of 5-
Methoxy-2-nitrophenol.

A mandatory PPE workflow should be followed before entering the laboratory and handling the

compound.

Personal Protective Equipment (PPE) Protocol

Enter Lab Don appropriate
lab coat

Wear chemical safety
goggles (EN166) Wear nitrile gloves Use NIOSH/MSHA approved

respirator for dust
Proceed to
Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Always handle 5-Methoxy-2-nitrophenol in a well-ventilated area.

Use a chemical fume hood for all weighing and transfer operations to avoid inhalation of

dust.[6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[7][8]

Handling:

Avoid contact with skin, eyes, and clothing.[6][7]

Avoid the formation of dust and aerosols.[6][7]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7][8]

Storage:
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Store in a tightly closed container.[7][8]

Keep in a dry, cool, and well-ventilated place.[7][8]

Store locked up.[7][8]

Incompatible Materials: Strong oxidizing agents and strong bases.[8]

A logical workflow for handling spills and exposures is detailed below.

Emergency Response Protocol

Spill Occurs

Evacuate immediate area

Major Spill

Contain spill with
absorbent material

Minor Spill

Ensure adequate ventilation

Collect spill into a
sealed container for disposal

Decontaminate spill area

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and
water for 15 mins

Rinse with water for
15 mins, remove contacts Move to fresh air Rinse mouth with water

Seek immediate
medical attention
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Caption: Spill and Exposure Emergency Protocol.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6][7]

In Case of Skin Contact: Wash off with soap and plenty of water for at least 15 minutes.

Consult a physician.[6][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician. Remove contact lenses if present and easy to do.[6][7]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[6][7]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[7]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[7][9]

Do not allow the product to reach the sewage system.[9]

Contaminated packaging should be treated as the product itself.

Conclusion
5-Methoxy-2-nitrophenol is a valuable reagent in chemical synthesis but poses significant

health hazards. By strictly following these safety protocols, researchers can minimize their risk

of exposure and ensure a safe laboratory environment. Always refer to the most current Safety

Data Sheet (SDS) from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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